(2Z)-N-benzyl-2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide

• IUPAC Name: (Z)-N-benzyl-2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C20H20N2O4/c1-24-17-10-15(11-18(25-2)19(17)26-3)9-16(12-21)20(23)22-13-14-7-5-4-6-8-14/h4-11H,13H2,1-3H3,(H,22,23)/b16-9-
• InChI Key: YLRBVVWSJKUZFD-SXGWCWSVSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=C(C#N)C(=O)NCC2=CC=CC=C2
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C(/C#N)\C(=O)NCC2=CC=CC=C2
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol
• Solubility: 20 [ug/mL] (The mean of the results at pH 7.4)

Description

(2Z)-N-benzyl-2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide: is an organic compound that belongs to the class of enamides This compound is characterized by the presence of a benzyl group, a cyano group, and a trimethoxyphenyl group attached to a prop-2-enamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2Z)-N-benzyl-2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide typically involves a multi-step process. One common method includes the following steps:

Formation of the Enamide Backbone: The starting material, 3,4,5-trimethoxybenzaldehyde, undergoes a Knoevenagel condensation with malononitrile to form the corresponding α,β-unsaturated nitrile.

Benzylation: The α,β-unsaturated nitrile is then subjected to a benzylation reaction using benzyl bromide in the presence of a base such as potassium carbonate.

Amidation: The final step involves the amidation of the benzylated product with an appropriate amine under mild conditions to yield this compound.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis platforms, and efficient purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

(2Z)-N-benzyl-2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide: can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the cyano group, to form substituted products.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary amines or alcohols.

Substitution: Formation of substituted enamides or nitriles.

Scientific Research Applications

(2Z)-N-benzyl-2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide: has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2Z)-N-benzyl-2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating the activity of receptors on the cell surface or within the cell.

Altering Gene Expression: Influencing the expression of genes involved in various biological processes.

Comparison with Similar Compounds

(2Z)-N-benzyl-2-cyano-3-(3,4,5-trimethoxyphenyl)prop-2-enamide: can be compared with other similar compounds, such as:

(2Z)-N-benzyl-2-cyano-3-phenylprop-2-enamide: Lacks the trimethoxy groups, resulting in different chemical and biological properties.

(2Z)-N-benzyl-2-cyano-3-(4-methoxyphenyl)prop-2-enamide: Contains a single methoxy group, leading to variations in reactivity and applications.

The uniqueness of This compound lies in its specific substitution pattern, which imparts distinct chemical and biological characteristics.